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Compound of Interest

Compound Name: Nbd-X, SE

Cat. No.: B115780 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed protocol for the covalent labeling of primary amines

in proteins, peptides, and other biomolecules using NBD-X, SE (Succinimidyl 6-((7-nitro-2,1,3-

benzoxadiazol-4-yl)amino)hexanoate). NBD-X, SE is an amine-reactive fluorescent probe that

forms a stable amide bond with primary amino groups, such as the ε-amino group of lysine

residues and the N-terminus of polypeptides. The "X" spacer, a six-carbon chain, separates the

NBD fluorophore from the target molecule, minimizing steric hindrance and potential impact on

biomolecule function.[1][2]

The fluorescence of the NBD group is highly sensitive to the polarity of its environment,

exhibiting weak fluorescence in aqueous solutions and strong green fluorescence in more

hydrophobic environments.[3] This property makes NBD-labeled biomolecules valuable tools

for studying protein conformation, binding events, and localization in non-polar environments

like cell membranes.

Chemical Properties and Spectral Data
A summary of the key chemical and spectral properties of NBD-X, SE is provided in the table

below for easy reference.
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Property Value Reference(s)

Molecular Weight 391.34 g/mol [2]

Molecular Formula C₁₆H₁₇N₅O₇ [2]

Appearance Orange powder

Solubility Soluble in DMSO or DMF

Excitation Wavelength (λex) ~460 nm

Emission Wavelength (λem) ~540 nm

Storage
Store at -20°C, protect from

light and moisture.

Reaction Mechanism
The labeling reaction involves the nucleophilic attack of a deprotonated primary amine on the

succinimidyl ester of NBD-X, SE. This results in the formation of a stable amide bond and the

release of N-hydroxysuccinimide (NHS). The reaction is highly pH-dependent.
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Preparation

Labeling

Purification

Analysis

Prepare NBD-X, SE
Stock Solution (DMSO/DMF)

Incubate Protein and NBD-X, SE
(1-2h at RT or overnight at 4°C)

Prepare Protein Solution
(Amine-free buffer, pH 8.3-8.5)

Purify Conjugate
(Gel Filtration or Dialysis)

Determine Degree of Labeling (DOL)
(Spectrophotometry)
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Low Labeling Efficiency?

Verify Buffer pH
(Optimal: 8.3-8.5)

Yes

Labeling Successful

No

Ensure Buffer is Amine-Free

Use Freshly Prepared
NBD-X, SE Solution

Increase Molar Excess
of NBD-X, SE

Adjust Incubation Time/Temp

Problem Resolved

Consult Further Resources

Problem Persists

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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